Propargyl-PEG7-t-butyl ester
Propargyl-PEG7-t-butyl ester
Propargyl-PEG7-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The t-butyl protected carboxyl group can be deprotected under acidic conditions. The hydrophilic PEG spacer increases solubility in aqueous media.
Brand Name:
Vulcanchem
CAS No.:
1818294-29-9
VCID:
VC0540370
InChI:
InChI=1S/C22H40O9/c1-5-7-24-9-11-26-13-15-28-17-19-30-20-18-29-16-14-27-12-10-25-8-6-21(23)31-22(2,3)4/h1H,6-20H2,2-4H3
SMILES:
CC(C)(C)OC(=O)CCOCCOCCOCCOCCOCCOCCOCC#C
Molecular Formula:
C22H40O9
Molecular Weight:
448.55
Propargyl-PEG7-t-butyl ester
CAS No.: 1818294-29-9
Cat. No.: VC0540370
Molecular Formula: C22H40O9
Molecular Weight: 448.55
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG7-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The t-butyl protected carboxyl group can be deprotected under acidic conditions. The hydrophilic PEG spacer increases solubility in aqueous media. |
|---|---|
| CAS No. | 1818294-29-9 |
| Molecular Formula | C22H40O9 |
| Molecular Weight | 448.55 |
| IUPAC Name | tert-butyl 3-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate |
| Standard InChI | InChI=1S/C22H40O9/c1-5-7-24-9-11-26-13-15-28-17-19-30-20-18-29-16-14-27-12-10-25-8-6-21(23)31-22(2,3)4/h1H,6-20H2,2-4H3 |
| Standard InChI Key | ZYHHJKFUMHBJSI-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)CCOCCOCCOCCOCCOCCOCCOCC#C |
| Appearance | Solid powder |
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